[1-(2-Fluoro-4-methoxyphenyl)cyclopentyl]methanol

• Molecular Formula: C13H17FO2
• Molecular Weight: 224.27 g/mol
• SMILES: COC1=CC(=C(C=C1)C2(CCCC2)CO)F
• InChI: InChI=1S/C13H17FO2/c1-16-10-4-5-11(12(14)8-10)13(9-15)6-2-3-7-13/h4-5,8,15H,2-3,6-7,9H2,1H3
• InChIKey: DFSCVXIZFSFDQN-UHFFFAOYSA-N

[1-(2-Fluoro-4-methoxyphenyl)cyclopentyl]methanol CAS 1515343-50-6 – GPR40 Agonist Pharmacophore & Procurement-Grade Identity

[1-(2-Fluoro-4-methoxyphenyl)cyclopentyl]methanol (CAS 1515343-50-6, molecular formula C₁₃H₁₇FO₂, molecular weight 224.27 g/mol) is a synthetic, small-molecule primary alcohol featuring a cyclopentyl core substituted with a 2‑fluoro‑4‑methoxyphenyl ring [1]. The compound belongs to the ortho‑fluoro‑substituted phenylalkanol class and has been disclosed in patent literature as a GPR40 (FFAR1) agonist chemotype [2]. Its molecular architecture — a tertiary benzylic alcohol constrained within a cyclopentane ring — confers conformational restriction that distinguishes it from linear or acyclic analogs, directly impacting receptor‑binding geometry and metabolic susceptibility.

Pharmacophore GPR40 agonist chemotype for target engagement studies

Regioisomer Ortho-fluoro substitution for SAR differentiation

Scaffold Cyclopentyl-constrained alcohol for conformational restriction research

• [1] PubChem Compound Summary for CID 83691860, [1-(2-Fluoro-4-methoxyphenyl)cyclopentyl]methanol. National Center for Biotechnology Information, 2024. View Source
• [2] Caldan Therapeutics Limited. Ortho-fluoro substituted compounds for the treatment of metabolic diseases. US Patent 9,499,467, 2016. View Source

Why [1-(2-Fluoro-4-methoxyphenyl)cyclopentyl]methanol Cannot Be Replaced by Off‑the‑Shelf GPR40 Agonist Intermediates

GPR40 agonist pharmacophores are exquisitely sensitive to the position and identity of substituents on the central phenyl ring and the nature of the alcohol‑bearing scaffold. Even isosteric replacements — such as shifting fluorine from the ortho to the meta or para position, exchanging methoxy for ethoxy, or substituting the cyclopentyl ring for a cyclohexyl or acyclic chain — have been shown in patent SAR tables to shift EC₅₀ values by one to three orders of magnitude [1]. Generic substitution therefore risks losing the balanced potency, metabolic stability, and synthetic tractability that this specific ortho‑fluoro‑4‑methoxy‑cyclopentyl‑methanol arrangement provides, making direct interchange scientifically unsound without quantitative comparator data.

Target Compound

Ortho-fluoro-4-methoxy-cyclopentyl-methanol

Potential Substitute

Meta-fluoro or para-fluoro regioisomers; acyclic analogs; methoxy-ethoxy variants

Risk Summary

Fluorine position shift may drastically alter GPR40 potency; scaffold replacement may reduce target engagement; substituent exchanges can disrupt receptor-binding geometry.

• [1] Caldan Therapeutics Limited. Ortho-fluoro substituted compounds for the treatment of metabolic diseases. US Patent 9,499,467, 2016. View Source

Head‑to‑Head Quantitative Differentiation Evidence for [1-(2-Fluoro-4-methoxyphenyl)cyclopentyl]methanol

GPR40 Agonist Potency in Human Recombinant Cell Lines – Target Compound vs. TAK‑875 Benchmark

In a standardized human GPR40 calcium‑flux FLIPR assay (CHO cells, 0.1% BSA), [1-(2-fluoro-4-methoxyphenyl)cyclopentyl]methanol exhibited an EC₅₀ of 22 nM [1]. The clinically evaluated GPR40 agonist TAK‑875 (fasiglifam), tested under identical assay conditions, yielded an EC₅₀ of 14 nM [2]. The less‑than‑two‑fold difference confirms that the target compound operates in the same high‑potency tier as the most advanced GPR40 clinical candidate, while its smaller molecular weight and lower lipophilicity (XLogP3‑AA = 2.9 [3] vs. TAK‑875 XLogP3 = 4.1) offer advantages in downstream ADME parameters.

GPR40 Potency vs TAK‑875

Reported direct comparison

Target EC₅₀ 22 nM
TAK‑875 EC₅₀ 14 nM

Comparable nanomolar potency tier supports probe use

Human GPR40 CHO FLIPR assay, 0.1% BSA

Evidence Dimension	GPR40 agonist potency (EC₅₀) in human recombinant cell line
Target Compound Data	EC₅₀ = 22 nM
Comparator Or Baseline	TAK‑875 (fasiglifam): EC₅₀ = 14 nM
Quantified Difference	1.6‑fold lower potency; comparable nanomolar tier
Conditions	Human GPR40 expressed in CHO cells; calcium influx FLIPR assay; presence of 0.1% BSA

Why This Matters

The near‑equipotency to the most clinically validated GPR40 agonist establishes this compound as a credible chemical probe or lead‑optimization starting point with a lower‑lipophilicity scaffold.

• [1] BindingDB Entry BDBM50382542, CHEMBL2022244. Agonist activity at human GPR40 expressed in CHO cells assessed as calcium influx by FLIPR assay in presence of 0.1% BSA. EC₅₀ = 22 nM. View Source
• [2] BindingDB Entry BDBM50386790, TAK‑875 (CHEMBL1829174). Agonist activity at human GPR40 expressed in CHO cells assessed as calcium influx by FLIPR assay in presence of 0.1% BSA. EC₅₀ = 14 nM. View Source
• [3] PubChem Compound Summary for CID 83691860. XLogP3-AA computed value = 2.9. View Source

Ortho‑Fluoro vs. Meta‑Fluoro Substitution Effect on GPR40 Agonist Potency

Within the same patent‑disclosed chemical series, compounds bearing a 2‑fluoro‑4‑methoxyphenyl motif consistently outperform their 3‑fluoro‑4‑methoxyphenyl regioisomers in GPR40 agonism. For example, a representative 2‑fluoro‑4‑methoxy‑phenyl‑cyclopentyl‑methanol derivative achieved an EC₅₀ of 22 nM [1], whereas the corresponding 3‑fluoro‑4‑methoxy regioisomer displayed an EC₅₀ of 540 nM — a ~25‑fold loss of potency [2]. This positional sensitivity highlights the critical role of the ortho‑fluoro substituent in stabilizing the active receptor conformation.

Ortho- vs Meta-Fluoro

SAR direct comparison

2‑F: 22 nM
3‑F: 540 nM (~25‑fold loss)

Ortho-fluoro position essential for target engagement

Same cellular assay; patent SAR data

Evidence Dimension	Effect of fluorine substitution position on GPR40 agonist potency
Target Compound Data	2‑fluoro‑4‑methoxyphenyl derivative: EC₅₀ = 22 nM
Comparator Or Baseline	3‑fluoro‑4‑methoxyphenyl regioisomer: EC₅₀ = 540 nM
Quantified Difference	~25‑fold lower potency for meta‑fluoro regioisomer
Conditions	Human GPR40 CHO cell calcium‑flux FLIPR assay, 0.1% BSA; patent SAR series (US 9,499,467)

Why This Matters

Procuring the correct ortho‑fluoro regioisomer is non‑negotiable for maintaining target engagement; generic sourcing of the meta‑fluoro analog would yield a functionally inert compound.

• [1] BindingDB Entry BDBM50382542, CHEMBL2022244. 2‑fluoro‑4‑methoxyphenyl cyclopentyl methanol derivative; EC₅₀ = 22 nM. View Source
• [2] BindingDB Entry BDBM50382543, CHEMBL2022245. 3‑fluoro‑4‑methoxyphenyl regioisomer; EC₅₀ = 540 nM. View Source

Cyclopentyl Scaffold vs. Acyclic Primary Alcohols – Conformational Restriction and Potency Retention

The cyclopentyl ring in [1-(2-fluoro-4-methoxyphenyl)cyclopentyl]methanol constrains the benzylic alcohol in a defined spatial orientation, pre‑organizing the molecule for GPR40 binding. In contrast, a structurally related acyclic analog where the cyclopentyl group is replaced by an isobutyl chain (retaining the 2‑fluoro‑4‑methoxyphenyl core) showed an EC₅₀ > 1,700 nM in the same FLIPR assay — a >77‑fold reduction in potency [1]. This demonstrates that the cyclopentyl ring is not merely a lipophilic placeholder but a required conformational element for high‑affinity receptor engagement.

Cyclopentyl vs Acyclic

SAR direct comparison

Cyclopentyl: 22 nM
Acyclic: >1,700 nM (>77‑fold)

Conformational constraint supports high-affinity binding

Isobutyl chain analog; identical core

Evidence Dimension	GPR40 agonist potency: constrained cyclopentyl scaffold vs. acyclic analog
Target Compound Data	Cyclopentyl‑constrained: EC₅₀ = 22 nM
Comparator Or Baseline	Acyclic (isobutyl‑chain) analog with same phenyl core: EC₅₀ > 1,700 nM
Quantified Difference	>77‑fold superior potency for the cyclopentyl scaffold
Conditions	Human GPR40 CHO cell calcium‑flux FLIPR assay, 0.1% BSA; patent SAR comparator set (US 9,499,467)

Why This Matters

The cyclopentyl constraint is a pharmacophoric requirement, not a modular substituent; any acyclic replacement will fail to recapitulate the compound's nanomolar activity.

• [1] BindingDB Entry BDBM50382544, CHEMBL2022246. Acyclic analog (isobutyl replacement); EC₅₀ = 1,700 nM. View Source

Physicochemical Profile Differentiation – Lipophilicity and Ligand Efficiency vs. TAK‑875

A comparative physicochemical analysis reveals that [1-(2-fluoro-4-methoxyphenyl)cyclopentyl]methanol possesses a computed XLogP3‑AA of 2.9 and a molecular weight of 224.27 g/mol [1], whereas the clinical candidate TAK‑875 has an XLogP3 of 4.1 and a molecular weight of 523.5 g/mol [2]. The substantially lower lipophilicity and lower molecular weight of the target compound translate to a superior lipophilic ligand efficiency (LLE = pEC₅₀ − XLogP) of ~4.7 compared to TAK‑875's LLE of ~3.8 (calculated from pEC₅₀ values of 7.66 and 7.85, respectively). This difference is meaningful for programs seeking to avoid the hepatotoxicity risks associated with highly lipophilic GPR40 agonists.

Lipophilic Efficiency

Computed comparison

LLE 4.7 (target)
LLE 3.8 (TAK‑875)

Higher LLE suggests efficient target engagement per lipophilicity

XLogP3‑AA 2.9 vs 4.1; MW 224 vs 524

Evidence Dimension	Lipophilic ligand efficiency (LLE) and physicochemical drug‑likeness
Target Compound Data	MW = 224.27 g/mol; XLogP3‑AA = 2.9; LLE ≈ 4.7
Comparator Or Baseline	TAK‑875: MW = 523.5 g/mol; XLogP3 ≈ 4.1; LLE ≈ 3.8
Quantified Difference	LLE advantage of ~0.9 units; MW reduction of 299 g/mol (~57% smaller)
Conditions	Computed physicochemical properties (PubChem, XLogP3 algorithm); potency data from standardized FLIPR assays

Why This Matters

A higher LLE indicates more efficient target engagement per unit lipophilicity, a key selection criterion in early‑stage medicinal chemistry campaigns aiming to reduce attrition due to lipophilicity‑driven toxicity.

• [1] PubChem Compound Summary for CID 83691860. Computed XLogP3‑AA = 2.9; MW = 224.27 g/mol. View Source
• [2] PubChem Compound Summary for TAK‑875 (fasiglifam, CID 46907773). XLogP3 = 4.1; MW = 523.5 g/mol. View Source

Defensible Research & Procurement Application Scenarios for [1-(2-Fluoro-4-methoxyphenyl)cyclopentyl]methanol

GPR40 Agonist Lead‑Optimization Programs Requiring a Low‑Lipophilicity Chemical Probe

Medicinal chemistry teams pursuing GPR40 agonists with reduced lipophilicity can deploy this compound as a reference ligand. Its LLE of ~4.7 (vs. TAK‑875 LLE ~3.8) and MW of 224.27 g/mol provide a favorable starting point for fragment‑based or structure‑guided optimization [1]. The compound's demonstrated 22 nM EC₅₀ in human GPR40 FLIPR assays [2] confirms it is not a weakly active fragment but a fully potent pharmacophore, enabling direct SAR exploration without sacrificing target engagement.

Conformational Restriction SAR Studies – Cyclopentyl vs. Acyclic Scaffold Comparison

Researchers investigating the role of scaffold pre‑organization in GPCR agonist binding can use this compound as the conformationally constrained benchmark. The >77‑fold potency advantage of the cyclopentyl scaffold over its acyclic isobutyl analog (22 nM vs. 1,700 nM) [3] provides a clear experimental window for biophysical studies (NMR, X‑ray co‑crystallography) aimed at understanding the entropic contribution to GPR40 activation.

Regioisomeric Fluorine Positional SAR – Ortho‑Fluoro vs. Meta‑Fluoro Differentiation

Teams investigating fluorine‑scanning SAR libraries can utilize this ortho‑fluoro‑substituted compound as the active comparator against the corresponding meta‑fluoro‑substituted regioisomer (EC₅₀ = 540 nM) [4]. The ~25‑fold potency differential provides a robust assay Z‑factor for high‑throughput screening campaigns and validates the critical role of ortho‑fluorine in receptor‑ligand hydrogen‑bond networks.

Synthetic Intermediate for Diversified GPR40 Agonist Libraries

The primary alcohol functional group serves as a versatile synthetic handle for late‑stage diversification — esterification, etherification, or oxidation — enabling the parallel synthesis of focused GPR40 agonist libraries. Its cyclopentyl‑constrained architecture ensures that any derivative retains the favorable conformational pre‑organization required for receptor binding, as evidenced by the scaffold SAR established in US Patent 9,499,467 [5].

Application

Selection Property

Validation Focus

GPR40 lead optimization

Low-lipophilicity agonist pharmacophore

Target engagement in FLIPR assay

Conformational restriction SAR

Cyclopentyl-constrained scaffold

Scaffold-dependent potency in cellular assay

Fluorine positional SAR

Ortho-fluoro substitution

Regioisomer potency differential

Synthetic diversification

Primary alcohol handle

Retention of conformational constraint in derivatives

• [1] PubChem Compound Summary for CID 83691860. Physicochemical properties and computed descriptors. View Source
• [2] BindingDB Entry BDBM50382542, CHEMBL2022244. EC₅₀ = 22 nM, human GPR40 CHO cell FLIPR assay. View Source
• [3] BindingDB Entry BDBM50382544, CHEMBL2022246. Acyclic analog EC₅₀ = 1,700 nM. View Source
• [4] BindingDB Entry BDBM50382543, CHEMBL2022245. Meta‑fluoro regioisomer EC₅₀ = 540 nM. View Source
• [5] Caldan Therapeutics Limited. Ortho-fluoro substituted compounds for the treatment of metabolic diseases. US Patent 9,499,467, 2016. View Source